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Compound of Interest

Compound Name: (Asp)2-Rhodamine 110

CAS No.: 114984-30-4

Cat. No.: B15554113

Get Quote

For researchers in apoptosis, drug discovery, and related fields, the accurate quantification of

caspase activity is a cornerstone of experimental success. The (Asp)2-Rhodamine 110 assay

is a sensitive and widely used method for monitoring the activity of executioner caspases,

primarily caspase-3 and caspase-7. This guide provides a comprehensive validation of this

assay through comparison with alternative methods and the use of caspase inhibitors,

supported by experimental protocols and data.

Principle of the (Asp)2-Rhodamine 110 Assay
The assay utilizes a non-fluorescent substrate, bis-(L-aspartic acid amide)-rhodamine 110. In

the presence of active caspases, the substrate is cleaved at the aspartate residues, releasing

the highly fluorescent Rhodamine 110 molecule. The resulting fluorescence is directly

proportional to the caspase activity and can be measured using a fluorometer. This method

offers high sensitivity and a straightforward protocol.

Comparative Analysis of Caspase Assays
The (Asp)2-Rhodamine 110 assay is one of several available methods for measuring caspase

activity. Below is a comparison with other common fluorometric and colorimetric assays.
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Assay Type Substrate
Detection
Method

Advantages Disadvantages

(Asp)2-

Rhodamine 110

Assay

(Asp)2-

Rhodamine 110

Fluorometric

(Ex/Em

~496/520 nm)

High sensitivity,

photostability,

suitable for HTS.

Potential for

overlapping

substrate

specificity with

other caspases.

Ac-DEVD-AMC

Assay
Ac-DEVD-AMC

Fluorometric

(Ex/Em

~342/441 nm)

Well-established,

good sensitivity.

Shorter

excitation

wavelength can

lead to higher

background

fluorescence

from biological

samples.

Ac-DEVD-pNA

Assay
Ac-DEVD-pNA

Colorimetric (405

nm)

Simple, does not

require a

fluorometer.

Lower sensitivity

compared to

fluorometric

assays.

Caspase-Glo®

3/7 Assay

Pro-luminescent

substrate with

DEVD sequence

Luminescent

Very high

sensitivity, low

background.

Requires a

luminometer,

generally more

expensive.

Validation with Caspase Inhibitors
A critical step in validating any caspase assay is the use of specific inhibitors to confirm that the

observed activity is indeed due to caspases. The pan-caspase inhibitor Z-VAD-FMK is a broad-

spectrum, irreversible inhibitor commonly used for this purpose.[1][2][3][4]

Expected Results with Z-VAD-FMK
Treatment of cells or cell lysates with Z-VAD-FMK prior to or concurrently with the apoptosis-

inducing stimulus and the (Asp)2-Rhodamine 110 substrate should result in a significant
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reduction in fluorescence signal compared to the untreated control. This confirms that the

measured fluorescence is a direct result of caspase activity.

Quantitative Analysis: IC50 Determination
To further validate the assay and characterize the potency of caspase inhibitors, a dose-

response curve can be generated to determine the half-maximal inhibitory concentration

(IC50). While specific IC50 values for a wide range of inhibitors using the (Asp)2-Rhodamine
110 substrate are not readily available in published literature, the following table provides

illustrative IC50 values for common caspase inhibitors against caspase-3, a primary target of

the (Asp)2-Rhodamine 110 assay. These values were determined using similar rhodamine-

based or other fluorometric substrates.

Inhibitor Target Caspase(s)
Reported IC50 (nM) for
Caspase-3

Z-VAD-FMK Pan-caspase ~10-100

Ac-DEVD-CHO Caspase-3, -7 ~0.2-10

Q-VD-OPh Pan-caspase ~25-100

Note: IC50 values are highly dependent on experimental conditions (e.g., substrate

concentration, enzyme concentration, incubation time). The values presented are for illustrative

purposes.

Experimental Protocols
I. General Caspase Activity Assay using (Asp)2-
Rhodamine 110
Materials:

Cells of interest

Apoptosis-inducing agent
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Cell lysis buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA,

10% glycerol, 10 mM DTT)

(Asp)2-Rhodamine 110 substrate stock solution (in DMSO)

Assay buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM DTT, 2 mM EDTA, 0.1% CHAPS)

96-well black microplate

Fluorescence microplate reader

Procedure:

Cell Culture and Treatment: Seed cells in a 96-well plate and treat with the desired

apoptosis-inducing agent for the appropriate time. Include untreated control wells.

Cell Lysis:

For adherent cells, remove the media and add 50-100 µL of ice-cold cell lysis buffer to

each well.

For suspension cells, centrifuge the plate, remove the supernatant, and resuspend the cell

pellet in 50-100 µL of ice-cold cell lysis buffer.

Incubate on ice for 10-15 minutes.

Assay Preparation:

Prepare the substrate working solution by diluting the (Asp)2-Rhodamine 110 stock

solution in assay buffer to the desired final concentration (typically 10-50 µM).

Kinetic Measurement:

Add 50 µL of the substrate working solution to each well containing the cell lysate.

Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate

temperature (e.g., 37°C).
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Measure the fluorescence intensity (Ex/Em ~496/520 nm) at regular intervals (e.g., every

1-5 minutes) for 30-60 minutes.

Data Analysis:

Calculate the rate of increase in fluorescence (slope of the linear portion of the curve) for

each well.

The caspase activity is proportional to the calculated rate.

II. Validation with a Caspase Inhibitor (e.g., Z-VAD-FMK)
Procedure:

Follow the general protocol as described above.

In a separate set of wells, pre-incubate the cells with the caspase inhibitor (e.g., 20-50 µM Z-

VAD-FMK) for 1-2 hours before adding the apoptosis-inducing agent.

Alternatively, add the inhibitor to the cell lysate and incubate for 15-30 minutes before adding

the substrate.

Compare the caspase activity in the presence and absence of the inhibitor. A significant

reduction in activity in the inhibitor-treated samples validates the assay.

III. IC50 Determination of a Caspase Inhibitor
Procedure:

Prepare serial dilutions of the caspase inhibitor in assay buffer.

In a 96-well plate, add a constant amount of active caspase (e.g., recombinant caspase-3 or

lysate from apoptotic cells) to each well.

Add the different concentrations of the inhibitor to the wells and incubate for a pre-

determined time (e.g., 15-30 minutes) at room temperature.

Initiate the reaction by adding a constant concentration of the (Asp)2-Rhodamine 110
substrate to all wells.
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Measure the fluorescence as described in the general protocol.

Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

Determine the IC50 value from the resulting dose-response curve using appropriate

software.

Visualizing the Apoptotic Signaling Pathway and
Experimental Workflow
To provide a clearer understanding of the biological context and the experimental procedure,

the following diagrams have been generated.
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Caption: The major signaling pathways of apoptosis.
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Caption: Workflow for the (Asp)2-Rhodamine 110 assay.

Conclusion
The (Asp)2-Rhodamine 110 assay is a robust and sensitive tool for the quantitative

measurement of executioner caspase activity. Its validation with pan-caspase inhibitors like Z-

VAD-FMK is essential to ensure the specificity of the results. While direct comparative data with

a broad range of inhibitors is somewhat limited in the public domain, the principles and

protocols outlined in this guide provide a solid framework for researchers to confidently employ

and validate this assay in their studies of apoptosis and drug discovery. The high sensitivity and

amenability to high-throughput screening make the (Asp)2-Rhodamine 110 assay a valuable

component of the modern cell biologist's toolkit.
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To cite this document: BenchChem. [Validating Caspase Activity: A Comparative Guide to the
(Asp)2-Rhodamine 110 Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554113/docs#validating-caspase-activity-a-
comparative-guide-to-the-asp-2-rhodamine-110-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15554113/docs#validating-caspase-activity-a-comparative-guide-to-the-asp-2-rhodamine-110-assay
https://www.benchchem.com/product/b15554113/docs#validating-caspase-activity-a-comparative-guide-to-the-asp-2-rhodamine-110-assay
https://www.benchchem.com/product/b15554113/docs#validating-caspase-activity-a-comparative-guide-to-the-asp-2-rhodamine-110-assay
https://www.benchchem.com/product/b15554113/docs#validating-caspase-activity-a-comparative-guide-to-the-asp-2-rhodamine-110-assay
https://www.benchchem.com/product/b15554113?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

